Cas no 2228223-87-6 (methyl2-methyl-1-(2-methylcyclopropyl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(2-methylcyclopropyl)propan-2-ylamine
• CAS No: 2228223-87-6
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 6143435
• PubChem ID: 165865658
• Update Time: 2025-06-20

methyl2-methyl-1-(2-methylcyclopropyl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-1-(2-methylcyclopropyl)propan-2-ylamine
• EN300-1745340
• 2228223-87-6
• methyl[2-methyl-1-(2-methylcyclopropyl)propan-2-yl]amine

• Inchi： 1S/C9H19N/c1-7-5-8(7)6-9(2,3)10-4/h7-8,10H,5-6H2,1-4H3
• InChI Key： SZJKLAGDVMQFPE-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1CC1C

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Additional information on methyl2-methyl-1-(2-methylcyclopropyl)propan-2-ylamine

Introduction to Methyl 2-Methyl-1-(2-Methylcyclopropyl)propan-2-ylamine (CAS No. 2228223-87-6)

Methyl 2-methyl-1-(2-methylcyclopropyl)propan-2-ylamine, identified by its CAS number 2228223-87-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex alkyl and cyclopropyl substituents, has garnered attention for its potential applications in the development of novel therapeutic agents. The structural features of this compound contribute to its unique chemical properties, making it a valuable building block for synthetic chemists and medicinal chemists alike.

The molecular structure of Methyl 2-methyl-1-(2-methylcyclopropyl)propan-2-ylamine consists of a propyl chain substituted with a methyl group at the second carbon and an amine functional group at the first carbon. Additionally, the presence of a 2-methylcyclopropyl moiety introduces a cyclic framework that enhances the compound's steric hindrance and electronic properties. These structural attributes make it a promising candidate for further exploration in drug discovery, particularly in the design of molecules that interact with biological targets in a highly specific manner.

In recent years, there has been growing interest in the development of pharmacophores that incorporate cyclopropyl groups, due to their ability to modulate receptor binding affinity and selectivity. The 2-methylcyclopropyl substituent in Methyl 2-methyl-1-(2-methylcyclopropyl)propan-2-ylamine is particularly noteworthy, as it has been shown to influence the conformational flexibility and electronic distribution of the molecule. This can be crucial for optimizing drug-like properties such as solubility, permeability, and metabolic stability.

The synthesis of Methyl 2-methyl-1-(2-methylcyclopropyl)propan-2-ylamine presents unique challenges due to its complex structural motif. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in facilitating the assembly of the required functional groups. These methods not only enhance yield but also allow for greater control over regioselectivity and stereoselectivity, which are critical factors in pharmaceutical development.

The pharmacological potential of Methyl 2-methyl-1-(2-methylcyclopropyl)propan-2-ylamine has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain therapeutic targets, making it a promising lead for further development. Additionally, its structural complexity suggests that it may be amenable to derivatization, allowing for the creation of analogs with enhanced potency and selectivity.

The role of computational chemistry in the study of Methyl 2-methyl-1-(2-methylcyclopropyl)propan-2-ylamine cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and understand how this compound interacts with biological macromolecules. These simulations provide valuable insights into the molecular mechanics underlying its pharmacological effects and guide the design of more effective derivatives. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and increase the likelihood of success in developing novel therapeutics.

In conclusion, Methyl 2-methyl-1-(2-methylcyclopropyl)propan-2-ylamine (CAS No. 2228223-87-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential pharmacological applications make it a compelling subject for further research. As our understanding of synthetic methodologies and computational tools continues to evolve, compounds like this one will play an increasingly important role in the development of new medicines that address unmet medical needs.